molecular formula C35H62O6 B1250367 Cis-Corossolone

Cis-Corossolone

Cat. No.: B1250367
M. Wt: 578.9 g/mol
InChI Key: RVFWPTBBKKTQCR-JMMDVVQWSA-N
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Description

Cis-Corossolone is a natural product found in Annona muricata with data available.

Scientific Research Applications

Cytotoxic Properties and Potential in Cancer Research

Cis-Corossolone has been a topic of interest due to its cytotoxic properties, especially against cancer cells. A study by Liaw et al. (2002) isolated this compound from the leaves of Annona muricata, revealing significant activity in in vitro cytotoxic assays against two human hepatoma cell lines. These findings suggest the potential application of this compound in cancer research, particularly in studying its efficacy against liver cancer cells.

Properties

Molecular Formula

C35H62O6

Molecular Weight

578.9 g/mol

IUPAC Name

(2S)-4-[(13S)-13-hydroxy-13-[(2S,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]-8-oxotridecyl]-2-methyl-2H-furan-5-one

InChI

InChI=1S/C35H62O6/c1-3-4-5-6-7-8-9-10-14-17-23-31(37)33-25-26-34(41-33)32(38)24-19-18-22-30(36)21-16-13-11-12-15-20-29-27-28(2)40-35(29)39/h27-28,31-34,37-38H,3-26H2,1-2H3/t28-,31+,32-,33+,34-/m0/s1

InChI Key

RVFWPTBBKKTQCR-JMMDVVQWSA-N

Isomeric SMILES

CCCCCCCCCCCC[C@H]([C@H]1CC[C@H](O1)[C@H](CCCCC(=O)CCCCCCCC2=C[C@@H](OC2=O)C)O)O

Canonical SMILES

CCCCCCCCCCCCC(C1CCC(O1)C(CCCCC(=O)CCCCCCCC2=CC(OC2=O)C)O)O

Synonyms

cis-corossolone
corossolone

Origin of Product

United States

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